Cas no 1806318-38-6 (2,3-Bis(trifluoromethyl)-4-iodopyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-4-iodopyridine
• CAS No: 1806318-38-6
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4908539
• Update Time: 2025-10-31

2,3-Bis(trifluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H2F6IN/c8-6(9,10)4-3(14)1-2-15-5(4)7(11,12)13/h1-2H
• InChI Key： LIUQSQRQCQSNJJ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(F)(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-4-iodopyridine

2,3-Bis(trifluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 2,3-Bis(trifluoromethyl)-4-iodopyridine (CAS No. 1806318-38-6) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which features a pyridine ring substituted with two trifluoromethyl groups at the 2 and 3 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical synthesis processes.

Recent studies have highlighted the potential of 2,3-Bis(trifluoromethyl)-4-iodopyridine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The trifluoromethyl groups are known to enhance the stability and bioavailability of molecules, while the iodine substituent provides a site for further functionalization. These properties make 2,3-Bis(trifluoromethyl)-4-iodopyridine an ideal precursor for designing drugs targeting specific biological pathways.

In the realm of materials science, 2,3-Bis(trifluoromethyl)-4-iodopyridine has been investigated for its application in organic electronics. The pyridine ring structure is known to exhibit semiconductor-like properties, and the trifluoromethyl groups can modulate the electronic characteristics of the material. This makes it a promising candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Recent breakthroughs in this area have demonstrated that derivatives of this compound can achieve high carrier mobility, which is crucial for high-performance electronic applications.

The synthesis of 2,3-Bis(trifluoromethyl)-4-iodopyridine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate pyridine derivative with iodide ions in a polar aprotic solvent. The introduction of trifluoromethyl groups is often achieved through electrophilic substitution or coupling reactions. These methods have been optimized in recent studies to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

From a pharmacological perspective, 2,3-Bis(trifluoromethyl)-4-iodopyridine has shown potential as a lead compound in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets has been explored in vitro and in vivo models. For example, recent research has focused on its role as an inhibitor of kinase enzymes, which are implicated in cancer progression. The trifluoromethyl groups contribute to the molecule's lipophilicity and metabolic stability, making it a favorable candidate for further preclinical development.

In addition to its direct applications, 2,3-Bis(trifluoromethyl)-4-iodopyridine serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility allows chemists to explore a wide range of substitution patterns and functional groups, leading to novel compounds with unique properties. This underscores its importance as a key building block in modern organic synthesis.

Looking ahead, ongoing research into 2,3-Bis(trifluoromethyl)-4-iodopyridine is expected to uncover new applications and improve existing ones. Its role in drug discovery and materials science is likely to expand as researchers continue to explore its chemical properties and biological interactions. With its unique structure and versatile functionality, this compound stands at the forefront of innovation in contemporary chemistry.